Cas no 1261464-59-8 (3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid)

3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid is a fluorinated isonicotinic acid derivative with a trifluoromethyl-substituted phenyl group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, including the fluorine and trifluoromethyl groups, which can enhance metabolic stability, lipophilicity, and binding affinity. Its isonicotinic acid core provides a versatile scaffold for further functionalization, making it valuable in the development of bioactive molecules. The presence of multiple fluorine atoms may also improve selectivity in target interactions. This compound is typically used in intermediate synthesis for drug discovery and material science applications.

3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid structure

1261464-59-8 structure

Product Name:3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid

CAS No:1261464-59-8

MF:C₁₃H₇F₄NO₂

MW:285.19379734993

CID:4924080

Update Time:2025-05-24

3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid
- Inchi： 1S/C13H7F4NO2/c14-10-8(12(19)20)5-6-18-11(10)7-3-1-2-4-9(7)13(15,16)17/h1-6H,(H,19,20)
- InChI Key： CLHGLGAXOVWJDT-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)O)C=CN=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 361
XLogP3: 3
Topological Polar Surface Area: 50.2

3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023027778-250mg	3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid	1261464-59-8	97%	250mg	$680.00	2023-09-03
Alichem	A023027778-500mg	3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid	1261464-59-8	97%	500mg	$989.80	2023-09-03
Alichem	A023027778-1g	3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid	1261464-59-8	97%	1g	$1663.20	2023-09-03

3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid Related Literature

1. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

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4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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5. An approach to biodegradable star polymeric architectures using disulfide coupling†

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Additional information on 3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid

3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic Acid (CAS No. 1261464-59-8)

3-Fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid, identified by the CAS registry number 1261464-59-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid, a heterocyclic compound with a pyridine ring. The presence of fluorine and trifluoromethyl groups in its structure introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The molecular structure of 3-fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid consists of a pyridine ring substituted at position 3 with a fluorine atom and at position 2 with a phenyl group that is further substituted at the para position with a trifluoromethyl group. This substitution pattern not only enhances the compound's stability but also imparts specific reactivity, making it suitable for use in drug design and material science.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its ability to act as a precursor in the synthesis of bioactive molecules has been explored in several research papers. For instance, researchers have reported its role in the construction of heterocyclic frameworks that exhibit promising biological activities, such as anti-inflammatory and anticancer properties.

In terms of synthesis, 3-fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired yield. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability.

The compound's physical properties, such as its melting point, solubility, and stability under different conditions, have been thoroughly investigated. These studies are crucial for determining its suitability in various industrial applications. For example, its high thermal stability makes it a candidate for use in high-temperature chemical processes.

In conclusion, 3-fluoro-2-(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261464-59-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable properties continue to attract researchers aiming to explore its potential in drug discovery, material synthesis, and beyond.